1-{2-[4-(2-methylphenyl)piperazin-1-yl]propyl}-1H-1,2,3-triazole-4-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-{2-[4-(2-methylphenyl)piperazin-1-yl]propyl}-1H-1,2,3-triazole-4-carbohydrazide” is a complex organic molecule that contains several functional groups including a piperazine ring, a 1,2,3-triazole ring, and a carbohydrazide group . It’s likely used in biochemical or proteomics research .
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized via methods such as “Click” chemistry or Suzuki–Miyaura cross-coupling reactions . These methods are known for their high yield and good functional group tolerance .Scientific Research Applications
- Studies have investigated its effects on different cancer cell lines, assessing its cytotoxic activity and potential mechanisms of action .
- The piperazine-containing portion of the compound suggests possible interactions with neurotransmitter receptors. Researchers have studied its affinity for specific receptors, such as α1-adrenergic receptors (α1-ARs) .
- The compound’s unique structure makes it an interesting candidate for drug delivery. Researchers have explored its use as a carrier for targeted drug delivery .
Anticancer Research
Neuropharmacology
Drug Delivery Systems
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the catalytical activity ofPARP1 , a protein involved in DNA repair and programmed cell death .
Mode of Action
It’s known that similar compounds enhance the cleavage ofPARP1 , enhance the phosphorylation of H2AX , and increase CASPASE 3/7 activity . These actions suggest that the compound may induce apoptosis or programmed cell death .
Biochemical Pathways
Similar compounds have been found to affect pathways related tocell cycle arrest at the sub-G1 and G2/M phase . This suggests that the compound may interfere with cell division and growth .
Pharmacokinetics
Piperazine, a structural motif found in this compound, is known to positively modulate the pharmacokinetic properties of a drug substance . This suggests that the compound may have favorable absorption and distribution characteristics .
Result of Action
Similar compounds have been found to inhibit colony formation in bt-474 cells in a concentration-dependent manner . This suggests that the compound may have antiproliferative effects .
Action Environment
It’s known that similar compounds were dissolved in dmso and cells were treated in a dose-dependent manner for 72 h . This suggests that the compound’s action may be influenced by the solvent used and the duration of exposure .
properties
IUPAC Name |
1-[2-[4-(2-methylphenyl)piperazin-1-yl]propyl]triazole-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N7O/c1-13-5-3-4-6-16(13)23-9-7-22(8-10-23)14(2)11-24-12-15(20-21-24)17(25)19-18/h3-6,12,14H,7-11,18H2,1-2H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJCBWVIWKSZGBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C(C)CN3C=C(N=N3)C(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{2-[4-(2-methylphenyl)piperazin-1-yl]propyl}-1H-1,2,3-triazole-4-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.